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Compound of Interest

Compound Name: 1-Aminononadecane

Cat. No.: B082226

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview and detailed protocols for utilizing 1-aminononadecane as a
surface functionalization agent. By leveraging its long alkyl chain and terminal amine group, 1-
aminononadecane offers a powerful tool for modifying surface properties to enhance
biocompatibility, facilitate drug delivery, and improve the performance of biosensors and other
advanced materials.

Introduction to 1-Aminononadecane

1-Aminononadecane (CAS RN: 14130-05-3) is a long-chain primary amine consisting of a 19-
carbon alkyl chain and a terminal amino group.[1][2][3] This structure imparts amphiphilic
properties, with the long hydrocarbon tail providing a nonpolar, hydrophobic character and the
amine head group offering a site for polar interactions and further chemical modification.[1] Its
ability to self-assemble on various substrates makes it an excellent candidate for creating well-
ordered monolayers that can precisely control surface chemistry.

Table 1: Physicochemical Properties of 1-Aminononadecane
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Property Value Reference

Chemical Formula C19Ha1N [11[3]

Molecular Weight 283.54 g/mol [4]
White to almost white powder

Appearance [1]
or lump

Boiling Point 360°C [4]

Melting Point 53°C [4]

Density 0.819 g/cm?3 [4]

N Soluble in organic solvents,
Solubility [1]

limited solubility in water

Principles of Surface Functionalization with 1-
Aminononadecane

The primary mechanism by which 1-aminononadecane modifies surfaces is through the

formation of self-assembled monolayers (SAMs). This process involves the spontaneous

organization of the molecules on a substrate to form a densely packed, ordered layer. The

nature of the interaction between the amine headgroup and the substrate is crucial and

depends on the substrate material.

e On Noble Metals (e.g., Gold): While thiols are more commonly used for forming SAMs on

gold, amines can also adsorb to the surface, although the interaction is generally weaker.

e On Oxide Surfaces (e.g., Silicon Dioxide, Alumina): The amine group can interact with

surface hydroxyl groups through hydrogen bonding or, with appropriate activation, form

covalent bonds. For instance, surfaces can be pre-functionalized with reactive groups like

carboxylic acids or activated esters to readily react with the amine of 1-aminononadecane

to form stable amide linkages.[5]

e On Polymer Surfaces: Amine groups can be grafted onto polymer surfaces that have been

pre-treated to introduce reactive functionalities such as carboxyl or epoxy groups.
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The long, nineteen-carbon chain of 1-aminononadecane plays a critical role in the stability and
order of the resulting monolayer. Van der Waals interactions between adjacent alkyl chains
drive the formation of a densely packed and ordered structure, which can effectively mask the
underlying substrate and present a new, functional surface.

Applications in Research and Drug Development

The ability to tailor surface properties using 1-aminononadecane opens up a wide range of
applications:

» Biocompatible Coatings: The amine-terminated surface can be further modified with
biocompatible polymers like polyethylene glycol (PEG) to reduce non-specific protein
adsorption and improve the biocompatibility of medical implants and devices.[6]

e Drug Delivery Systems: The amine groups can serve as attachment points for drug
molecules, enabling the creation of functionalized nanopatrticles or surfaces for controlled
drug release.

e Biosensors: Covalent immobilization of biomolecules such as antibodies or enzymes onto an
amine-functionalized surface is a common strategy for developing highly specific and
sensitive biosensors.[5]

o Controlling Wettability: The hydrophobic alkyl chains of 1-aminononadecane will render a
surface more hydrophobic. The terminal amine group can be protonated or deprotonated to
tune the surface charge and wettability.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the surface
functionalization of common substrates with 1-aminononadecane. These are based on
established procedures for long-chain alkylamines and should be optimized for specific
applications.

Formation of a 1-Aminononadecane Monolayer on Gold
Surfaces
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This protocol is adapted from standard procedures for forming alkanethiol SAMs on gold, with
modifications to accommodate the amine headgroup.[7]

Materials:

o Gold-coated substrates (e.g., silicon wafers, glass slides)
e 1-Aminononadecane

e 200-proof ethanol, anhydrous

e Concentrated ammonium hydroxide (for pH adjustment)
e Deionized water (18 MQ-cm)

o Clean glass vials with caps

e Tweezers

» Nitrogen gas source

Protocol Workflow:
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Caption: Workflow for forming a 1-aminononadecane monolayer on a gold substrate.
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Step-by-Step Procedure:
e Substrate Preparation:

o Clean the gold substrates immediately before use. A common method is immersion in
piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide)
for 5-10 minutes. Caution: Piranha solution is extremely corrosive and reactive. Handle
with extreme care in a fume hood with appropriate personal protective equipment.

o Thoroughly rinse the substrates with deionized water, followed by ethanol.
o Dry the substrates under a stream of dry nitrogen gas.
e Solution Preparation:

o Prepare a 1 mM solution of 1-aminononadecane in anhydrous ethanol in a clean glass
vial.

o For amine-terminated monolayers, adjust the pH of the solution to approximately 12 by
adding a few drops of concentrated ammonium hydroxide. This helps to deprotonate the
amine groups and facilitate their interaction with the surface.

o Sonicate the solution for 5-10 minutes to ensure the 1-aminononadecane is fully
dissolved.

o Self-Assembly:
o Immerse the clean, dry gold substrate into the 1-aminononadecane solution.
o Seal the vial and backfill with nitrogen to minimize oxidation.

o Allow the self-assembly to proceed for 24-48 hours at room temperature. Longer
incubation times generally lead to more ordered monolayers.

e Post-Assembly Rinsing:

o Remove the substrate from the solution with clean tweezers.
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[e]

Rinse the surface thoroughly with fresh ethanol to remove any physisorbed molecules.

o

For a more rigorous cleaning, sonicate the substrate in fresh ethanol for 1-2 minutes.

[¢]

Dry the functionalized substrate under a stream of dry nitrogen.

Store the functionalized substrate in a clean, dry environment, preferably under an inert

[e]

atmosphere.

Functionalization of Silicon Dioxide Surfaces

This protocol describes the covalent attachment of 1-aminononadecane to a silicon dioxide
surface via a silanization agent, such as (3-aminopropyl)triethoxysilane (APTES), followed by
coupling.

Materials:

Silicon wafers or glass slides

e (3-Aminopropyltriethoxysilane (APTES)

e 1-Aminononadecane

e N,N'-Dicyclohexylcarbodiimide (DCC) or other carbodiimide crosslinker
e N-Hydroxysuccinimide (NHS)

e Anhydrous toluene

e Anhydrous N,N-Dimethylformamide (DMF)

e Succinic anhydride

e Triethylamine

» Deionized water

e Tweezers
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Caption: Workflow for covalent attachment of 1-aminononadecane to a silicon dioxide surface.
Step-by-Step Procedure:
e Substrate Activation:

o Clean the silicon dioxide substrate as described in section 4.1, step 1 to generate a high
density of surface hydroxyl (-OH) groups.

¢ Silanization with APTES:

o

Prepare a 1-5% (v/v) solution of APTES in anhydrous toluene.

[¢]

Immerse the clean, dry substrate in the APTES solution and incubate for 1-2 hours at
room temperature or 15-30 minutes at 60°C.

[¢]

Rinse the substrate with toluene, followed by ethanol, to remove excess APTES.

Cure the substrate in an oven at 110-120°C for 30-60 minutes to promote covalent bond

[¢]

formation. This will result in an amine-terminated surface.[8]
o Surface Carboxylation:

o Prepare a solution of succinic anhydride and triethylamine (as a catalyst) in anhydrous
DMF.

o Immerse the APTES-functionalized substrate in this solution and react for 2-4 hours at
room temperature to convert the terminal amine groups to carboxylic acid groups.

o Rinse the substrate thoroughly with DMF, followed by ethanol, and dry with nitrogen.
e Amine Coupling:

o Activate the surface carboxyl groups by immersing the substrate in a solution of DCC and
NHS in anhydrous DMF for 1 hour at room temperature.
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o Prepare a solution of 1-aminononadecane in anhydrous DMF.

o Remove the substrate from the activation solution, rinse briefly with DMF, and immediately
immerse it in the 1-aminononadecane solution.

o Allow the coupling reaction to proceed for 12-24 hours at room temperature.

o Rinse the final functionalized substrate extensively with DMF, ethanol, and deionized

water to remove any unreacted reagents.

o Dry the substrate with nitrogen gas.

Characterization of Functionalized Surfaces

It is essential to characterize the functionalized surfaces to confirm the presence and quality of

the 1-aminononadecane monolayer.

Table 2: Common Characterization Techniques
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Technique Information Provided

Measures the surface wettability, which should
Contact Angle Goniometry change significantly after functionalization with

the hydrophobic 1-aminononadecane.

Confirms the elemental composition of the
X-ray Photoelectron Spectroscopy (XPS) surface, including the presence of nitrogen from

the amine group.[8]

Identifies characteristic vibrational modes of the
Fourier-Transform Infrared Spectroscopy (FTIR)  alkyl chain (C-H stretches) and the amine group
(N-H stretches).[9]

Measures the thickness of the monolayer, which
Ellipsometry can be used to assess its packing density and

orientation.[10]

Provides topographical information about the
] ) surface and can be used to assess the
Atomic Force Microscopy (AFM) ) )
smoothness and uniformity of the monolayer.

[10]

Conclusion

1-Aminononadecane is a versatile and effective agent for the functionalization of a variety of
surfaces. The protocols and principles outlined in this guide provide a solid foundation for
researchers and developers to create tailored surfaces for a wide range of applications, from
advanced biomedical devices to novel drug delivery systems. As with any surface modification
technique, careful optimization and thorough characterization are key to achieving desired and
reproducible results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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